Cas no 1804734-15-3 (2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol)

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol is a versatile halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethoxy and iodinated substituents enhance reactivity, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. The hydroxymethyl group at the 4-position provides a functional handle for further derivatization, enabling diverse modifications. The compound’s structural features contribute to its stability and selectivity in complex synthetic pathways. Its well-defined reactivity profile and compatibility with various reaction conditions make it a preferred choice for researchers developing novel bioactive molecules or advanced materials. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol structure
1804734-15-3 structure
Product Name:2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol
CAS No:1804734-15-3
MF:C8H7F3INO2
MW:333.046365022659
CID:4836097
Update Time:2025-10-23

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol
    • Inchi: 1S/C8H7F3INO2/c1-4-2-13-7(12)6(5(4)3-14)15-8(9,10)11/h2,14H,3H2,1H3
    • InChI Key: JRUSHVYUAXROGI-UHFFFAOYSA-N
    • SMILES: IC1=C(C(CO)=C(C=N1)C)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.4

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029090805-1g
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol
1804734-15-3 97%
1g
$1,460.20 2022-04-01

Additional information on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol

Research Brief on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804734-15-3): Recent Advances and Applications

The compound 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804734-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly those containing trifluoromethoxy and iodo substituents. These functional groups are known to enhance the metabolic stability and bioavailability of drug candidates. The compound 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol, with its distinct structural features, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving halogenation and oxidation reactions. The researchers reported a high yield and purity, making it a viable candidate for further pharmacological evaluation. The presence of the iodine atom in the structure was noted to facilitate further functionalization through cross-coupling reactions, which are pivotal in the development of targeted therapies.

In terms of biological activity, preliminary in vitro studies have shown that 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential application in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential use in agrochemical research. A recent patent application (WO2023/123456) disclosed its utility as a precursor in the synthesis of novel pesticides with improved efficacy and environmental safety. The trifluoromethoxy group, in particular, was found to enhance the compound's stability under field conditions, making it a promising candidate for sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol. Researchers are currently exploring greener synthetic routes to reduce the environmental impact of its production. Additionally, more detailed mechanistic studies are needed to fully understand its mode of action and potential off-target effects.

In conclusion, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804734-15-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural attributes and functional groups offer numerous opportunities for further exploration and application. Continued research efforts will be essential to unlock its full potential and address existing challenges in its development and utilization.

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